Zinc neodecanoate, AldrichCPR

• Molecular Formula: C20H40O4Zn
• Molecular Weight: 409.9 g/mol
• SMILES: CC(C)(C)CCCCCC(=O)O.CC(C)(C)CCCCCC(=O)O.[Zn]
• InChI: InChI=1S/2C10H20O2.Zn/c2*1-10(2,3)8-6-4-5-7-9(11)12;/h2*4-8H2,1-3H3,(H,11,12)
• InChIKey: VADFQXONMAETJP-UHFFFAOYSA-N

Zinc neodecanoate (CAS 27253-29-8), supplied as AldrichCPR, is a metal carboxylate coordination compound with the molecular formula C₂₀H₃₈O₄Zn and a molecular weight of approximately 407.9 g/mol. The compound consists of a Zn²⁺ center coordinated by two branched neodecanoate (3,3,5,5-tetramethylhexanoate) ligands and is typically a pale yellow liquid or waxy solid that is insoluble in water but readily soluble in common organic solvents.

Zinc Neodecanoate AldrichCPR: A Multi-Purpose Organozinc Compound for Industrial Research and Formulation Screening

Zinc neodecanoate (CAS 27253-29-8), supplied as AldrichCPR, is a metal carboxylate coordination compound with the molecular formula C₂₀H₃₈O₄Zn and a molecular weight of approximately 407.9 g/mol . The compound consists of a Zn²⁺ center coordinated by two branched neodecanoate (3,3,5,5-tetramethylhexanoate) ligands and is typically a pale yellow liquid or waxy solid that is insoluble in water but readily soluble in common organic solvents [1]. Its branched alkyl chain architecture imparts superior organic-phase compatibility and lower melting behavior relative to linear-chain zinc carboxylates, positioning it as a versatile intermediate for catalyst screening, polymer stabilizer development, and organometallic precursor research . The AldrichCPR designation indicates the product is supplied as part of Sigma-Aldrich's collection of unique chemicals for early-discovery researchers, with no collected analytical data and with sales made on an 'as-is' basis .

• [1] American Elements. Zinc Neodecanoate (CAS 27253-29-8). Product technical datasheet. Retrieved from americanelements.com. View Source

Why Zinc Neodecanoate AldrichCPR Cannot Be Replaced by Common Zinc Carboxylates in Formulation Research

While zinc carboxylates share a general Zn–OOCR structure, their performance in catalytic, thermal, and compatibility-critical applications diverges sharply based on the carboxylic acid chain architecture [1]. Zinc neodecanoate's highly branched, tertiary-carbon-rich neodecanoate ligand provides three differentiating physicochemical consequences that generic linear-chain analogs such as zinc stearate or zinc acetate cannot replicate: (i) substantially lower melting point and viscosity, enabling liquid handling and superior dissolution kinetics in non-polar media; (ii) a sterically shielded Zn²⁺ coordination sphere that modulates Lewis acidity and alters catalytic rate profiles in polyurethane and epoxy systems; and (iii) a distinct thermal decomposition pathway that yields ZnO residues at temperatures >250 °C with minimal charring, relevant for solution-processed thin-film deposition [2]. Substituting a linear-chain zinc carboxylate into a formulation optimized for zinc neodecanoate routinely results in altered cure kinetics, phase separation, or precipitate formation, and the following quantitative evidence section documents these differentiation vectors.

• [1] Organotin.org. Comparing the catalytic activity of Zinc Neodecanoate CAS 27253-29-8 with other metal carboxylate catalysts. Published 2025-06-10. Retrieved from organotin.org. View Source
• [2] Tiwale, N., Senanayak, S. P., Rubio-Lara, J., Alaverdyan, Y., & Welland, M. E. Optimization of Transistor Characteristics and Charge Transport in Solution Processed ZnO Thin Films Grown from Zinc Neodecanoate. Springer Science and Business Media LLC, 2020. DOI: 10.17863/cam.58340. View Source

Zinc Neodecanoate AldrichCPR: Head-to-Head Quantitative Performance Evidence Against Closest Analogs

Polyurethane Catalytic Reactivity: Zinc Neodecanoate vs. DBTDL — Moderate Speed with Reduced Toxicity for Controlled-Cure Applications

In polyurethane systems, zinc neodecanoate delivers approximately 60–70% of the catalytic reactivity of dibutyltin dilaurate (DBTDL), which is set as the 100% baseline [1]. This moderate reactivity profile translates into an extended pot life and reduced side-reaction promotion compared to DBTDL, as shown by a side-reactions rating of 'Low' for zinc neodecanoate versus 'High' for DBTDL and 'Very High' for tertiary amine catalysts [2]. Concurrently, zinc neodecanoate's toxicity is rated 'Very Low' compared to DBTDL's 'High' toxicity classification, making it a preferred candidate when both reaction control and health-safety profiles are procurement drivers [1]. Bismuth neodecanoate, the nearest non-tin alternative, exhibits 80–90% reactivity but at a higher cost and with narrower polyol compatibility [1].

Evidence Dimension	Catalytic reactivity in polyurethane urethane reaction (relative rate vs DBTDL)
Target Compound Data	60–70% of DBTDL reactivity; Toxicity: Very Low; Side reactions: Low
Comparator Or Baseline	DBTDL: 100% reactivity (baseline); Toxicity: High; Side reactions: High. Bismuth neodecanoate: 80–90% reactivity; Toxicity: Low. Amine catalysts (e.g., DABCO): Variable reactivity; Toxicity: Moderate; Side reactions: Very High.
Quantified Difference	Zinc neodecanoate is 30–40% slower than DBTDL but exhibits a two-category improvement in toxicity classification (Very Low vs. High) and markedly lower side-reaction promotion.
Conditions	Polyurethane gelation reaction (polyol–isocyanate); catalyst comparison table derived from formulation studies reported on organotin.org.

Why This Matters

For procurement in regulated or enclosed manufacturing environments, zinc neodecanoate offers a quantifiably safer toxicological profile without complete loss of catalytic capability, reducing the burden of engineering controls required for DBTDL.

• [1] Organotin.org. Investigating the thermal stability and compatibility of Zinc Neodecanoate CAS 27253-29-8 in PU matrices. Section 2: Role of Zinc Neodecanoate in Polyurethane Chemistry, comparative catalyst table. Published 2025-06-10. View Source
• [2] Organotin.org. Choosing the right Zinc Neodecanoate CAS 27253-29-8 for various polyurethane applications. Comparative catalyst behavior table. Published 2025-06-10. View Source

Coating Pot Life and Shelf Stability: Zinc Neodecanoate Extends Working Time vs. DBTDL and TEDA in 2K Polyurethane Systems

In two-component (2K) polyurethane coating formulations, zinc neodecanoate provides a qualitative 'Good' pot life rating compared to 'Short' for DBTDL and 'Very Short' for TEDA/amine-blend catalysts, as documented in a comparative feature matrix [1]. In a reported polyurethane dispersion case study, switching from DBTDL to zinc neodecanoate at 0.2% concentration extended product shelf life from 3 months to over 6 months while reducing viscosity spikes during storage [1]. In a separate study on flexible foam production, replacing 30% of DBTDL with zinc neodecanoate resulted in a +8% increase in demold time but achieved a 25% reduction in VOC emissions with comparable compression set values [2].

Evidence Dimension	Pot life and formulation shelf stability in polyurethane systems
Target Compound Data	Pot life: Good; Shelf life: >6 months (at 0.2% loading in PUD); VOC reduction: 25% (at 30% DBTDL replacement)
Comparator Or Baseline	DBTDL: Pot life: Short; Shelf life: 3 months. TEDA/Amine blends: Pot life: Very Short. DBTDL baseline: 0% VOC reduction.
Quantified Difference	At least 2× shelf-life extension relative to DBTDL (3→6+ months); 25% VOC emission reduction at 30% substitution.
Conditions	Waterborne polyurethane dispersion (PUD) at 0.2% Zn neodecanoate loading; flexible foam formulations (Zhang et al., 2021, J. Appl. Polym. Sci.).

Why This Matters

Extended pot life directly reduces material waste from premature gelation in production-scale dispensing, while longer shelf stability minimises inventory obsolescence for formulators and distributors.

• [1] Organotin.org. Choosing the right Zinc Neodecanoate CAS 27253-29-8 for various polyurethane applications. Case Study 1: Waterborne Polyurethane Dispersions; comparative feature table. Published 2025-06-10. View Source
• [2] Organotin.org. Investigating the thermal stability and compatibility of Zinc Neodecanoate CAS 27253-29-8 in PU matrices. Section 5.1: Flexible Foam Formulations, reporting Zhang et al. (2021) J. Appl. Polym. Sci. findings. Published 2025-06-10. View Source

Thermal Decomposition Onset: Zinc Neodecanoate vs. Zinc Acetate — Higher Stability for High-Temperature Processing

Thermogravimetric analysis (TGA) studies show that zinc neodecanoate begins thermal decomposition at approximately 250 °C, with complete decomposition observed by 350 °C [1]. This decomposition onset is significantly higher than that of zinc acetate dihydrate, which typically begins mass loss below 100 °C due to dehydration and acetate decomposition. The higher thermal stability of zinc neodecanoate enables its use as a precursor for solution-processed ZnO thin films requiring pyrolysis at 400 °C–700 °C to achieve the polycrystalline wurtzite phase [2]. In a transistor fabrication study, ZnO films derived from zinc neodecanoate precursor achieved a saturation mobility of 0.1 cm² V⁻¹ s⁻¹ with an ION/IOFF ratio of ~10⁷ upon annealing at 700 °C [2].

Evidence Dimension	Thermal decomposition onset temperature measured by TGA
Target Compound Data	Decomposition onset ≈250 °C; complete decomposition by ≈350 °C.
Comparator Or Baseline	Zinc acetate dihydrate: dehydration/decomposition onset typically <100 °C (literature cross-reference); zinc acetylacetonate: decomposition onset ~170–200 °C.
Quantified Difference	Zinc neodecanoate remains stable ~150 °C above zinc acetate's decomposition onset and ~50–80 °C above zinc acetylacetonate.
Conditions	TGA at standard heating rates (10 °C min⁻¹) under inert or air atmosphere; thin-film pyrolysis at 400–700 °C for ZnO phase formation.

Why This Matters

Higher thermal decomposition onset permits higher processing temperatures and broader solvent choices, making the compound suitable for electronic-grade ZnO precursor applications where premature decomposition of zinc acetate would cause film defects.

• [1] Organotin.org. Investigating the thermal stability and compatibility of Zinc Neodecanoate CAS 27253-29-8 in PU matrices. Introduction and TGA data. Published 2025-06-10. View Source
• [2] Tiwale, N., Senanayak, S. P., Rubio-Lara, J., Alaverdyan, Y., & Welland, M. E. Optimization of Transistor Characteristics and Charge Transport in Solution Processed ZnO Thin Films Grown from Zinc Neodecanoate. Springer Science and Business Media LLC, 2020. DOI: 10.17863/cam.58340. View Source

PVC Thermal Stabilisation: Zinc Neodecanoate Raises Degradation Onset Temperature by 40 °C Relative to Unstabilized PVC

In a study evaluating the thermal stabilization of polyvinyl chloride (PVC), the addition of 1% zinc neodecanoate increased the onset temperature of thermal degradation from 180 °C to 220 °C, a gain of 40 °C . This performance is attributed to zinc neodecanoate's ability to scavenge HCl released during PVC dehydrochlorination. While direct head-to-head data against zinc stearate under identical loading are not available in this study, the patent literature (US3730943) explicitly teaches that calcium–zinc neodecanoate mixtures serve as FDA-acceptable stabilizers for food-packaging PVC, outperforming traditional calcium–zinc stearate systems in plate-out reduction and film clarity [1]. The branched neodecanoate ligand is specifically credited with improved resin compatibility versus linear stearate chains [1].

Evidence Dimension	Onset temperature of PVC thermal degradation (Tonset) measured by TGA or dehydrochlorination rate
Target Compound Data	Tonset increased from 180 °C (unstabilized baseline) to 220 °C at 1% loading (Δ = +40 °C).
Comparator Or Baseline	Unstabilized PVC: Tonset = 180 °C. Ca–Zn stearate systems: widely used but exhibit higher plate-out and lower film clarity per US3730943.
Quantified Difference	+40 °C improvement in thermal degradation onset vs. unstabilized PVC at 1% loading.
Conditions	PVC static heat treatment; TGA or dehydrochlorination rate measurement (Smith et al., 2018, as cited by organotin.org).

Why This Matters

A 40 °C shift in degradation onset can mean the difference between successful high-temperature extrusion and catastrophic discoloration, directly impacting production yield and scrap rates.

• [1] US Patent 3,730,943. Stabilized vinyl chloride polymers. Filed 1970-12-17, issued 1973-05-01. Inventors: Not specified. Assignee: Not specified. Google Patents. View Source

Rubber Vulcanization Dispersibility: Zinc Neodecanoate Superior to Zinc Oxide in Non-Polar Elastomer Matrices

In rubber processing, zinc neodecanoate functions both as a vulcanization accelerator and as a dispersing aid for fillers. Compared to conventional zinc oxide, zinc neodecanoate offers better dispersibility in non-polar matrices such as EPDM and SBR rubbers, owing to its organic-soluble branched carboxylate structure [1]. Improved dispersion translates into more uniform crosslink distribution and enhanced mechanical properties of the cured rubber. Zinc stearate, a cheaper alternative, has a higher melting point (~120–130 °C) that limits its effectiveness in low-temperature processing, whereas zinc neodecanoate remains liquid or low-viscosity at ambient temperatures [2].

Evidence Dimension	Dispersibility in non-polar elastomer matrices and low-temperature processability
Target Compound Data	Liquid physical form at ambient; 'better dispersibility in non-polar matrices like EPDM and SBR rubbers' (qualitative rating).
Comparator Or Baseline	Zinc oxide: solid powder, poor dispersibility in non-polar media. Zinc stearate: melting point ~120–130 °C, solid at processing temperatures below 120 °C.
Quantified Difference	Not quantified (qualitative dispersibility superiority reported; zinc neodecanoate liquid at ambient vs. zinc stearate Mp 120–130 °C).
Conditions	Rubber vulcanization systems; non-polar elastomers (EPDM, SBR); qualitative assessment per organotin.org.

Why This Matters

Liquid physical form eliminates dust hazards during rubber compounding and enables metered liquid injection, improving process safety and dosage precision versus powdered zinc oxide or zinc stearate.

• [1] Organotin.org. Comparing the catalytic activity of Zinc Neodecanoate CAS 27253-29-8 with other metal carboxylate catalysts. Section 4.1: Rubber Vulcanization Activator. Published 2025-06-10. View Source
• [2] Organotin.org. Zinc Neodecanoate for Reliable Performance in Extreme Environmental Conditions. Comparison with zinc stearate. Published 2025-03-29. View Source

Coating Colour Stability: Zinc Neodecanoate Yields 'Very Low' Yellowing vs. Tin-Based Catalysts in Polyurethane Topcoats

In comparative 2K polyurethane coating trials, zinc neodecanoate produced a 'Very Low' yellowing index rating versus a 'Medium' rating for tin-based catalysts after 1000 hours of UV exposure [1]. Quantitative gloss retention data showed tin-based systems retaining 85% gloss, bismuth–zinc blends 90%, and zinc-only catalysts 88% after 1000 hours UV, demonstrating that zinc neodecanoate provides colour fidelity comparable to or exceeding that of bismuth-containing systems at a lower raw-material cost [1]. Dry time was longer for zinc-only (7 hours) compared to tin (4 hours), but this trade-off is acceptable in applications prioritising aesthetic durability over cure speed.

Evidence Dimension	Yellowing index and gloss retention after 1000 h UV exposure in 2K PU coatings
Target Compound Data	Yellowing Index: Very Low; Gloss Retention: 88%; Dry Time at 23 °C: 7 hours.
Comparator Or Baseline	Tin-based: Yellowing Index: Medium; Gloss Retention: 85%; Dry Time: 4 hours. Bismuth–Zinc blend: Yellowing Index: Low; Gloss Retention: 90%; Dry Time: 5.5 hours.
Quantified Difference	Yellowing Index improvement of at least one category (Medium → Very Low) vs. tin-based; Gloss retention 3 percentage points higher than tin (88% vs. 85%); Dry time 75% longer (7 h vs. 4 h).
Conditions	2K polyurethane coatings; accelerated UV aging (1000 h); room-temperature cure (23 °C).

Why This Matters

In white and light-coloured architectural and automotive topcoats, even subtle yellowing can cause visible defects; zinc neodecanoate's superior colour stability directly reduces warranty claims and rework costs.

• [1] Organotin.org. Investigating the thermal stability and compatibility of Zinc Neodecanoate CAS 27253-29-8 in PU matrices. Section 5.2: Coatings and Sealants comparative data table. Published 2025-06-10. View Source

Zinc Neodecanoate AldrichCPR: Evidence-Backed Research and Industrial Application Scenarios

Light-Coloured and Transparent Polyurethane Coating Formulations Where Non-Yellowing Is Critical

Based on the direct head-to-head comparison showing zinc neodecanoate's 'Very Low' yellowing index versus 'Medium' for tin-based catalysts and 88% gloss retention after 1000 h UV [1], formulators developing white architectural topcoats, transparent wood finishes, or automotive clearcoats should evaluate zinc neodecanoate as a catalyst or co-catalyst when colour stability over the product lifetime is a procurement specification. The extended pot life [2] additionally benefits large-area application workflows.

Flexible Polyurethane Foam Production Targeting Reduced VOC Emissions

Evidence from flexible foam formulation studies shows that replacing 30% of DBTDL with zinc neodecanoate reduces VOC emissions by 25% while maintaining comparable compression set values and improving cell structure uniformity [1]. This scenario is directly relevant to furniture, bedding, and automotive interior foam manufacturers seeking to comply with indoor air quality standards such as CertiPUR-US or OEKO-TEX, and for R&D teams tasked with reformulating legacy tin-catalyzed foam lines.

PVC Heat Stabilizer Development for Food-Contact and High-Clarity Packaging

As established by the 40 °C improvement in PVC thermal degradation onset at 1% zinc neodecanoate loading [1] and the explicit FDA-acceptable food-packaging use of calcium–zinc neodecanoate mixtures taught in US3730943 [2], this compound is a logical selection for stabilizer screening in rigid and flexible PVC formulations destined for food-contact films, bottles, and blister packs. The branched neodecanoate ligand's documented superiority over linear stearate chains in plate-out reduction and film clarity [2] provides a direct, quantifiable rationale for prioritising zinc neodecanoate over conventional Ca–Zn stearate systems in high-clarity applications.

Solution-Processed Zinc Oxide Thin-Film Precursor for Electronic Device Research

The TGA-verified thermal decomposition window (onset ≈250 °C, complete by 350 °C) [1] and the demonstrated fabrication of polycrystalline ZnO thin-film transistors with saturation mobility of 0.1 cm² V⁻¹ s⁻¹ and ION/IOFF ~10⁷ upon annealing at 700 °C [2] make zinc neodecanoate AldrichCPR a viable non-aqueous precursor for academic and industrial researchers developing solution-processed oxide semiconductors, transparent conductors, and UV sensors. The higher decomposition onset relative to zinc acetate reduces premature nucleation during the spin-coating or inkjet-printing stage.

• [1] Organotin.org. Investigating the thermal stability and compatibility of Zinc Neodecanoate CAS 27253-29-8 in PU matrices. Section 5.2: Coatings and Sealants; Section 5.1: Flexible Foam Formulations. Published 2025-06-10. View Source
• [2] Organotin.org. Choosing the right Zinc Neodecanoate CAS 27253-29-8 for various polyurethane applications. Comparative feature table and Case Study 1. Published 2025-06-10. View Source